N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-4-carboxamide

• IUPAC Name: N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-1-(1-methyl-6-oxopyridazin-3-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C15H20N6O2S2/c1-3-24-15-18-17-14(25-15)16-13(23)10-6-8-21(9-7-10)11-4-5-12(22)20(2)19-11/h4-5,10H,3,6-9H2,1-2H3,(H,16,17,23)
• InChI Key: VKHZFNHWMDZIOK-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)C2CCN(CC2)C3=NN(C(=O)C=C3)C
• Molecular Formula: C15H20N6O2S2
• Molecular Weight: 380.5 g/mol

Description

N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C15H20N6O2S2 and its molecular weight is 380.49. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Applications

Microwave-Assisted Synthesis and Biological Activities : Research by Başoğlu et al. (2013) focused on synthesizing hybrid molecules containing 1,3,4-thiadiazole moieties, investigating their antimicrobial, antilipase, and antiurease activities. Compounds exhibiting good to moderate antimicrobial activity against test microorganisms, antiurease, and antilipase activities highlight the potential of 1,3,4-thiadiazole derivatives in developing new therapeutic agents (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Mycobacterium tuberculosis GyrB Inhibitors : A study by Jeankumar et al. (2013) designed and synthesized ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates targeting Mycobacterium tuberculosis GyrB ATPase. One compound showed significant inhibitory activity, underscoring the therapeutic potential of these hybrids in treating tuberculosis (Jeankumar et al., 2013).

Synthesis of Novel Derivatives and Their Biological Evaluation

Innovative Heterocyclic Compounds and Their Biological Significance : Research by Abu‐Hashem et al. (2020) synthesized novel heterocyclic compounds derived from visnaginone and khellinone, showing significant COX-2 inhibitory, analgesic, and anti-inflammatory activities. These findings suggest the potential of thiadiazole derivatives in creating effective anti-inflammatory and analgesic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Synthesis of Coumarin Derivatives Containing Thiazolidin-4-one Ring : A study by Ramaganesh et al. (2010) explored the synthesis of 2-oxo-N-(4-oxo2-substituted phenyl-1,3-thiazolidin-3-yl)-2H-chromene-3-carboxamide derivatives, investigating their antibacterial activities. This research contributes to the understanding of the potential of thiazolidinone and thiadiazole derivatives in developing new antibacterial agents (Ramaganesh, Bodke, & Venkatesh, 2010).